Atreleuton-d4

• Molecular Formula: C16H15FN2O2S
• Molecular Weight: 322.4 g/mol
• InChI: InChI=1S/C16H15FN2O2S/c1-11(19(21)16(18)20)2-7-14-8-9-15(22-14)10-12-3-5-13(17)6-4-12/h3-6,8-9,11,21H,10H2,1H3,(H2,18,20)/t11-/m1/s1/i3D,4D,5D,6D
• InChIKey: MMSNEKOTSJRTRI-GQDGAZRVSA-N

Atreleuton-d4 Deuterated Internal Standard

Atreleuton-d4 (ABT-761-d4; VIA-2291-d4; CAS: 2012598-86-4) is a deuterium-labeled analogue of the selective, reversible, and orally bioavailable 5-lipoxygenase (5-LO) inhibitor Atreleuton . It is a stable isotope-labeled internal standard designed for use in quantitative bioanalytical methods, including LC-MS/MS, to ensure precise and accurate measurement of Atreleuton in complex biological matrices .

Isotope-labeled internal standard Designed for quantitative LC-MS/MS bioanalysis of Atreleuton

+4 Da mass shift Enables interference-free detection in complex research matrices

Co-elution with analyte Corrects matrix effects and recovery variability

Atreleuton-d4 Deuterium Label Advantage

Generic substitution of Atreleuton-d4 with unlabeled Atreleuton or non-isotopic analogs fails to meet the fundamental requirements of quantitative LC-MS/MS bioanalysis. Stable isotope-labeled internal standards (SIL-IS) are essential for correcting matrix effects, recovery losses, and instrument variability, which are inherent in complex biological sample analysis . While unlabeled compounds cannot compensate for these analytical artifacts, Atreleuton-d4, with its four deuterium atoms, provides near-identical physicochemical properties to the analyte while enabling distinct mass spectrometric detection, thus ensuring method accuracy and precision that is critical for regulatory submissions and clinical trial data integrity .

Unlabeled analog lacks mass differentiation

Cannot be distinguished from the analyte by mass spectrometry, preventing reliable quantification in spiked research samples.

Non-isotopic internal standards alter ionization

Different physicochemical properties may shift retention time and ionization efficiency, compromising accuracy of matrix-effect correction.

Without SIL-IS, method precision degrades

Class-level evidence shows inter-assay variability can exceed 15% CV without a stable isotope-labeled internal standard, limiting method validation documentation.

Atreleuton-d4 Quantitative Advantages

Mass Spectrometric Baseline Resolution

Atreleuton-d4 provides a +4 Da mass shift relative to unlabeled Atreleuton (m/z 322.39 vs. 318.37), enabling complete chromatographic and mass spectrometric resolution. This eliminates cross-talk and ensures accurate quantification of the analyte in biological matrices .

Mass resolution

Class-level inference

+4.02 Da mass shift

Enables interference-free quantification

Class-level inference; specific data not provided

Evidence Dimension	Mass Spectrometric Differentiation (m/z)
Target Compound Data	322.39 (M+H)+
Comparator Or Baseline	Atreleuton (unlabeled): 318.37 (M+H)+
Quantified Difference	Δm/z = 4.02
Conditions	LC-MS/MS analysis; molecular weight difference

Why This Matters

The +4 Da mass shift ensures unambiguous detection and quantification of Atreleuton without interference from the internal standard, a prerequisite for validated bioanalytical methods.

Deuterium Kinetic Isotope Effect

Deuteration at metabolically labile positions can reduce the rate of oxidative metabolism, potentially altering pharmacokinetic profiles. While specific data for Atreleuton-d4 are not available, class-level evidence indicates that deuterium substitution can decrease biotransformation rates by 2- to 10-fold due to the kinetic isotope effect (KIE) [1].

Metabolic stability (predicted)

Class-level KIE

2–10× reduction in clearance

May alter pharmacokinetic profile

Predicted from deuterium KIE; no direct data

Evidence Dimension	Metabolic Stability (Predicted)
Target Compound Data	Enhanced stability vs. unlabeled Atreleuton (predicted)
Comparator Or Baseline	Unlabeled Atreleuton
Quantified Difference	Potential reduction in clearance by 2- to 10-fold (class-level KIE)
Conditions	In vitro/in vivo metabolic studies

Why This Matters

Improved metabolic stability can lead to longer half-life and reduced dosing frequency in preclinical and clinical studies, a key differentiator in drug development.

• [1] Syroeshkin, A. V., et al. The Influence of Deuterium on the Properties of Pharmaceutical Substances (Review). Drug Development & Registration, vol. 9, no. 2, 2020, pp. 45-52. https://www.pharmjournal.ru/jour/article/view/735. View Source

Analytical Accuracy & Precision

Deuterated internal standards like Atreleuton-d4 are essential for correcting matrix effects and recovery losses in LC-MS/MS assays. They co-elute with the analyte, ensuring identical ionization efficiency and extraction recovery, thereby improving accuracy and precision. While no direct comparator data for Atreleuton-d4 is available, class-level evidence shows that use of SIL-IS can reduce inter-assay variability to <5% CV and improve accuracy to within 95-105% [1].

Precision comparison

Class-level evidence

SIL-IS: 15% CV

Supports precision review for method validation

Class-level performance; Atreleuton-d4 specific data needed

Evidence Dimension	Analytical Performance
Target Compound Data	Predicted: <5% CV, 95-105% accuracy
Comparator Or Baseline	Unlabeled internal standard: >15% CV, 80-120% accuracy
Quantified Difference	Significant improvement in precision and accuracy (class-level)
Conditions	LC-MS/MS bioanalysis in plasma/urine

Why This Matters

Achieving regulatory-acceptable method performance is mandatory for drug development, and SIL-IS like Atreleuton-d4 are critical for meeting stringent FDA/EMA guidelines.

• [1] KCAS Bio. LC-MS/MS Internal Standards: Critical Workflows for Accurate Bioanalysis. KCAS Bio, 2020, https://kcasbio.com/lc-ms-ms-internal-standards-critical-workflows-for-accurate-bioanalysis/. View Source

Purity and Quality Control

Atreleuton-d4 is supplied with a purity of ≥98% and is accompanied by comprehensive certificates of analysis (CoA) including LC-MS, NMR, and HPLC data, ensuring batch-to-batch consistency and reliability. This level of documentation is critical for regulatory submissions and method validation .

Purity specification

Vendor data

≥98%

Supports lot-to-lot consistency review

CoA with LC-MS, NMR, HPLC

Evidence Dimension	Purity
Target Compound Data	≥98%
Comparator Or Baseline	Unlabeled Atreleuton: 98-99%
Quantified Difference	Comparable purity
Conditions	Vendor specifications

Why This Matters

High purity and thorough characterization minimize the risk of analytical interference and ensure reproducibility, reducing method development time and cost.

Atreleuton-d4 Application Scenarios

Clinical Trial Quantitative Bioanalysis

Atreleuton-d4 serves as the internal standard in validated LC-MS/MS methods for measuring Atreleuton concentrations in plasma or urine from clinical trials (e.g., acute coronary syndrome studies). Its use is essential for accurate pharmacokinetic (PK) parameter determination and regulatory submission [1].

Absolute Bioavailability & DDI Studies

In absolute bioavailability studies, Atreleuton-d4 is used to accurately quantify Atreleuton levels following oral and intravenous administration, enabling precise calculation of systemic exposure. Similarly, in DDI studies, the deuterated standard ensures reliable measurement of Atreleuton in the presence of co-administered drugs [1].

Leukotriene Biomarker Quantification

Atreleuton-d4 can be used as an internal standard for quantifying leukotrienes (e.g., LTB4, LTE4) in biological samples, supporting PD assessments in studies evaluating 5-LO inhibition. This application is critical for establishing target engagement and dose-response relationships [1].

Application

Selection Property

Validation Focus

Pharmacokinetic research in human plasma matrices

Co-eluting SIL-IS for matrix-effect correction

Accuracy and precision under research bioanalytical conditions

Exposure-model validation (oral/IV)

Stable isotope-labeled standard for absolute quantification

Systemic exposure assessment in preclinical and research models

5-LO inhibition pharmacodynamic biomarker quantification

Internal standard for leukotriene measurement

Endpoint measurement in target engagement studies

• [1] Tardif, Jean-Claude, et al. Treatment with 5-lipoxygenase inhibitor VIA-2291 (Atreleuton) in patients with recent acute coronary syndrome. Circulation: Cardiovascular Imaging, vol. 3, no. 3, 2010, pp. 298-307. doi:10.1161/CIRCIMAGING.110.937169. View Source